Cas no 1079264-82-6 (2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide)

• Product Name: 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide
• CAS No: 1079264-82-6
• MF: C₁₅H₁₃ClN₄O₅
• MW: 364.74
• MDL: MFCD27918643
• CID: 4560054
• PubChem ID: 92135482
• Update Time: 2025-05-21

2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[5-(dimethylamino)-2-nitrophenyl]-5-nitrobenzamide
• 2-Chloro-N-(5-(dimethylamino)-2-nitrophenyl)-5-nitrobenzamide
• SY038774
• CID 92135482
• 104681
• Benzamide, 2-chloro-N-[5-(dimethylamino)-2-nitrophenyl]-5-nitro-
• CS-0151265
• C15H13ClN4O5
• SB83698
• AKOS025403256
• MFCD27918643
• 2-chloro-n-[5-(dimethyl amino)-2-nitrophenyl]-5-nitrobenzamide
• 1079264-82-6
• AC1583
• CS-12151
• 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide

• MDL： MFCD27918643
• Inchi： 1S/C15H13ClN4O5/c1-18(2)9-4-6-14(20(24)25)13(8-9)17-15(21)11-7-10(19(22)23)3-5-12(11)16/h3-8H,1-2H3,(H,17,21)
• InChI Key： JTQOKCPNKYNVIR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(NC1=C(C=CC(=C1)N(C)C)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 364.0574472g/mol
• Monoisotopic Mass: 364.0574472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 3.7

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 494.2±45.0 °C(Predicted)
• pka: 10.17±0.70(Predicted)

2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide

Recent Advances in the Study of 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide (CAS: 1079264-82-6)

The compound 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide (CAS: 1079264-82-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent literature highlights the role of 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide as a promising scaffold for the development of novel kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a range of tyrosine kinases, particularly those involved in cancer cell proliferation. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions between the compound and its target kinases.

Further investigations into the pharmacokinetic properties of 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide have revealed its favorable metabolic stability and oral bioavailability. A preclinical study conducted by researchers at the National Institutes of Health (NIH) reported that the compound maintains its efficacy in vivo, with minimal off-target effects. These findings suggest its potential as a lead candidate for further drug development.

In addition to its kinase inhibitory properties, recent studies have explored the compound's potential in modulating inflammatory pathways. A 2024 publication in Bioorganic & Medicinal Chemistry Letters identified 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide as a modulator of NF-κB signaling, a key pathway in chronic inflammatory diseases. The study employed cell-based assays and Western blot analysis to confirm the compound's ability to suppress pro-inflammatory cytokine production.

The synthetic routes for 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide have also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis method that reduces the use of hazardous reagents and improves overall efficiency. This advancement is critical for facilitating large-scale production and further preclinical evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide. Current research efforts are focused on addressing its potential toxicity profiles and optimizing its selectivity for specific kinase targets. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its development as a therapeutic agent.

In conclusion, 2-chloro-N-(5-(diMethylaMino)-2-nitrophenyl)-5-nitrobenzaMide (CAS: 1079264-82-6) represents a versatile chemical entity with significant potential in drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent positions it as a valuable candidate for treating a range of diseases, including cancer and chronic inflammation. Continued research and development efforts will be essential to fully realize its therapeutic potential.